Cas no 116850-30-7 (Benzene, 1-chloro-2-fluoro-4,5-dimethyl-)

• Product Name: Benzene, 1-chloro-2-fluoro-4,5-dimethyl-
• CAS No: 116850-30-7
• MF: C₈H₈ClF
• MW: 158.600524902344
• CID: 3652424
• PubChem ID: 14227795
• Update Time: 2025-04-22

Benzene, 1-chloro-2-fluoro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-fluoro-4,5-dimethyl-
• 1-Chloro-4,5-dimethyl-2-fluorobenzene
• 116850-30-7
• SCHEMBL3874093

• Inchi： 1S/C8H8ClF/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
• InChI Key： QQUAVMQWIBHZTL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=C(C)C=1)F

Computed Properties

• Exact Mass: 158.0298561g/mol
• Monoisotopic Mass: 158.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes